Cas no 1214325-42-4 (3-(2,5-Bis(trifluoromethyl)phenyl)pyridine)

• Product Name: 3-(2,5-Bis(trifluoromethyl)phenyl)pyridine
• CAS No: 1214325-42-4
• MF: C₁₃H₇F₆N
• MW: 291.191804170609
• CID: 4984967
• Update Time: 2025-05-20

3-(2,5-Bis(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-bis(trifluoromethyl)phenyl)pyridine
• 3-(2,5-Bis(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H7F6N/c14-12(15,16)9-3-4-11(13(17,18)19)10(6-9)8-2-1-5-20-7-8/h1-7H
• InChI Key： CGOZYYWQSHMWME-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(F)(F)F)=CC=1C1C=NC=CC=1)(F)F

Computed Properties

• Exact Mass: 291.048
• Monoisotopic Mass: 291.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(2,5-Bis(trifluoromethyl)phenyl)pyridine

3-(2,5-Bis(trifluoromethyl)phenyl)pyridine: A Comprehensive Overview

The compound 3-(2,5-Bis(trifluoromethyl)phenyl)pyridine (CAS No. 1214325-42-4) is an intriguing organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyridine ring with a substituted phenyl group. The phenyl group is substituted at the 2 and 5 positions with trifluoromethyl groups, introducing a high degree of electron-withdrawing character to the molecule. This structural feature not only influences its chemical reactivity but also plays a crucial role in its physical properties and biological activity.

Recent studies have highlighted the importance of electron-withdrawing groups in modulating the electronic properties of aromatic compounds. The trifluoromethyl groups in 3-(2,5-Bis(trifluoromethyl)phenyl)pyridine are known to significantly enhance the electron-deficient nature of the pyridine ring. This makes the compound highly reactive in certain chemical transformations, such as nucleophilic aromatic substitution reactions. Researchers have explored its use as an intermediate in the synthesis of advanced materials, including coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties, such as high surface area and tunable pore sizes, making them ideal for applications in gas storage and catalysis.

In the field of medicinal chemistry, 3-(2,5-Bis(trifluoromethyl)phenyl)pyridine has been investigated for its potential as a building block in drug design. The compound's ability to form stable complexes with metal ions has led to its use in designing transition metal-based anticancer agents. For instance, recent studies have demonstrated that complexes derived from this compound exhibit potent cytotoxic activity against various cancer cell lines. The trifluoromethyl groups contribute to the stability of these metal complexes by preventing rapid ligand dissociation, which is critical for their therapeutic efficacy.

The synthesis of 3-(2,5-Bis(trifluoromethyl)phenyl)pyridine typically involves a multi-step process that begins with the preparation of the substituted phenyl ring. One common approach involves the Friedel-Crafts acylation reaction followed by subsequent functionalization to introduce the pyridine moiety. However, recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of palladium-catalyzed cross-coupling reactions has significantly streamlined the synthesis process, reducing both time and cost while improving yield.

From a physical chemistry perspective, 3-(2,5-Bis(trifluoromethyl)phenyl)pyridine exhibits interesting properties that make it suitable for applications in optoelectronics. The molecule's extended conjugation system allows for strong absorption in the visible region of the electromagnetic spectrum. This characteristic has been exploited in the development of organic light-emitting diodes (OLEDs), where it serves as an efficient emitter material. Recent research has focused on optimizing its emission efficiency by modifying substituents and exploring novel device architectures.

In addition to its chemical and electronic properties, 3-(2,5-Bis(trifluoromethyl)phenyl)pyridine has also been studied for its environmental impact. Given its potential use in industrial applications, understanding its degradation pathways and ecological effects is crucial. Recent studies have shown that under certain conditions, such as UV irradiation or microbial action, the compound undergoes degradation into less harmful byproducts. These findings are essential for ensuring sustainable practices in its production and application.

Looking ahead, 3-(2,5-Bis(trifluoromethyl)phenyl)pyridine holds immense promise for further exploration across multiple disciplines. Its unique combination of structural features and functional properties positions it as a valuable tool in both academic research and industrial innovation. As researchers continue to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing modern chemistry and materials science.